Cas no 36034-54-5 (4-Methoxyisoquinoline)

• Product Name: 4-Methoxyisoquinoline
• CAS No: 36034-54-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD01646265
• CID: 1003665
• PubChem ID: 3785489
• Update Time: 2025-04-20

4-Methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyisoquinoline
• 4-Methoxyisochinolin
• 4-Methoxy-isochinolin
• 4--methoxyisoquinoline
• 4-Methoxy-isoquinoline
• AC1MX6EX
• ACT10464
• ANW-49891
• CTK8B5739
• Isoquinoline,4-methoxy-
• SureCN1536378
• 4-methoxy isoquinoline
• YZGFLHYYILUCCS-UHFFFAOYSA-N
• FCH1183776
• AX8165726
• AB0024470
• W5750
• ST24029157
• A26435
• 034M545
• 36034-54-5
• SCHEMBL1536378
• CS-D0173
• J-515668
• DB-028956
• FS-3118
• MFCD01646265
• DTXSID00396379
• SY041611
• DS-1018
• AKOS015852347
• AC-907/34121044
• 4-(methyloxy)isoquinoline

• MDL： MFCD01646265
• Inchi： 1S/C10H9NO/c1-12-10-7-11-6-8-4-2-3-5-9(8)10/h2-7H,1H3
• InChI Key： YZGFLHYYILUCCS-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: 1.130
• Melting Point: No data available
• Boiling Point: 425.4±18.0 °C at 760 mmHg
• Flash Point: 211.1±21.2 °C
• PSA: 22.12

4-Methoxyisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives